Cas no 3878-24-8 (5-Methyl-2-(2-thienyl)benzimidazole)

• Product Name: 5-Methyl-2-(2-thienyl)benzimidazole
• CAS No: 3878-24-8
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• MDL: MFCD14618840
• CID: 3041822
• PubChem ID: 924806
• Update Time: 2025-05-24

5-Methyl-2-(2-thienyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2-thienyl)benzimidazole
• 6-Methyl-2-(2-thienyl)benzimidazole
• SCHEMBL12082222
• 5-methyl-2-(thiophen-2-yl)-1H-benzimidazole
• SR-01000153645-1
• 6-Methyl-2-(thiophen-2-yl)-1H-benzo[d]imidazole
• STL482013
• AKOS000587075
• 5-methyl-2-(2-thienyl)-1H-benzimidazole
• 6-Methyl-2-(2-thienyl)benzimidazole, AldrichCPR
• SCHEMBL1544650
• 5-METHYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE
• 3878-24-8
• 6-methyl-2-thiophen-2-yl-1H-benzimidazole
• SR-01000153645
• MFCD14618840

• MDL： MFCD14618840
• Inchi： 1S/C12H10N2S/c1-8-4-5-9-10(7-8)14-12(13-9)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
• InChI Key： QIYVOSKFSQXPCG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 214.05646950g/mol
• Monoisotopic Mass: 214.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 422.5±37.0 °C at 760 mmHg
• Flash Point: 206.6±16.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Methyl-2-(2-thienyl)benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Methyl-2-(2-thienyl)benzimidazole

5-Methyl-2-(2-thienyl)benzimidazole: A Comprehensive Overview

The compound 5-Methyl-2-(2-thienyl)benzimidazole, with the CAS number 3878-24-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzimidazole core with a methyl group and a thienyl substituent. The benzimidazole moiety is known for its aromaticity and versatility in chemical reactions, making it a valuable component in various synthetic strategies. The thienyl group, derived from thiophene, adds electron-withdrawing properties and enhances the compound's reactivity and stability.

Recent studies have highlighted the potential of 5-Methyl-2-(2-thienyl)benzimidazole in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. The methyl group at position 5 plays a crucial role in modulating the compound's pharmacokinetic properties, while the thienyl group at position 2 contributes to its ability to interact with biological targets such as enzymes and receptors. These findings underscore the importance of structural optimization in enhancing the therapeutic potential of this compound.

In addition to its pharmaceutical applications, 5-Methyl-2-(2-thienyl)benzimidazole has also been investigated for its role in materials science. Its aromaticity and conjugated system make it a promising candidate for use in organic electronics. Recent research has demonstrated its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's stability under thermal and photochemical conditions further enhances its suitability for these applications.

The synthesis of 5-Methyl-2-(2-thienyl)benzimidazole typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of o-phenylenediamine derivatives with carbonyl compounds in the presence of appropriate catalysts. The introduction of the methyl and thienyl groups is achieved through carefully designed substitution or coupling reactions. These synthetic methods have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

From an environmental perspective, 5-Methyl-2-(2-thienyl)benzimidazole has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in modern industries.

In conclusion, 5-Methyl-2-(2-thienyl)benzimidazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key molecule in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an even more significant role in shaping future innovations across various fields.